Cas no 654082-20-9 (1H-Benzimidazole, 2-[6-(phenylmethoxy)-2-naphthalenyl]-)

• Product name: 1H-Benzimidazole, 2-[6-(phenylmethoxy)-2-naphthalenyl]-
• CAS No: 654082-20-9
• MF: C₂₄H₁₈N₂O
• MW: 350.41252
• CID: 1687144
• PubChem ID: 59489481

1H-Benzimidazole, 2-[6-(phenylmethoxy)-2-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[6-(phenylmethoxy)-2-naphthalenyl]-
• DB-121739
• OYUIUVAKUXWITC-UHFFFAOYSA-N
• 2-(6-(benzyloxy)naphthalen-2-yl)-1H-benzo[d]imidazole
• 654082-20-9
• SCHEMBL484162

• Inchi： InChI=1S/C24H18N2O/c1-2-6-17(7-3-1)16-27-21-13-12-18-14-20(11-10-19(18)15-21)24-25-22-8-4-5-9-23(22)26-24/h1-15H,16H2,(H,25,26)
• InChI Key： OYUIUVAKUXWITC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC3=C(C=C2)C=C(C=C3)C4=NC5=CC=CC=C5N4

Computed Properties

• Exact Mass: 350.141913202g/mol
• Monoisotopic Mass: 350.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.9Ų